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For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-tert-Butyl D-lactate, also known as tert-Butyl (R)-(+)-lactate, is a chiral ester of D-lactic
acid.[1] Its unique stereochemistry and the presence of a bulky tert-butyl group make it a
valuable chiral building block in asymmetric synthesis, particularly in the pharmaceutical and
fine chemical industries.[1] This document provides an in-depth overview of the key physical

properties of (+)-tert-Butyl D-lactate, along with generalized experimental protocols for their
determination.

Core Physical Properties

The physical characteristics of (+)-tert-Butyl D-lactate are crucial for its handling, storage, and
application in various chemical processes. A summary of these properties is presented below.
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Property Value Units Notes

Molecular Formula C7H1403 - [1][2][3][4]

Molecular Weight 146.18 g/mol [L112][31[41[5]
Appearance Crystals - [5]

Melting Point 38-42 °C [1112][31[5]

Boiling Point 161.8 £ 8.0 °C Predicted value[2][3]
Density 1.004 + 0.06 g/cm3 Predicted value[2][3]
Optical Rotation ¢ = 1.7 in methylene
[a]20/D 13057 degrees chloride[1][5]

Flash Point 113 °C Closed cup[2][3][5]
CAS Number 68166-83-6 - [11[3]14]1[5]

Storage Temperature 2-8 °C [1][5]

Note: The refractive index for (+)-tert-Butyl D-lactate is not readily available in the surveyed
literature. Values for generic "butyl lactate” exist but may not be accurate for this specific
stereoisomer.

Experimental Protocols

The following sections outline generalized methodologies for determining the key physical
properties of (+)-tert-Butyl D-lactate. These are standard laboratory procedures that can be
adapted based on available equipment and specific experimental requirements.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid like (+)-tert-Butyl D-lactate can be determined using a
capillary tube method with a melting point apparatus.

Methodology:
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o Sample Preparation: A small amount of the crystalline (+)-tert-Butyl D-lactate is finely
powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium.

» Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. This range represents the melting point of the substance.

Boiling Point Determination (Micro Method)

For determining the boiling point of a liquid, a micro method using a Thiele tube or a similar
apparatus is suitable, especially when working with small sample quantities.

Methodology:

o Sample Preparation: A small volume (a few milliliters) of the substance is placed in a small
test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with
the open end submerged in the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
heating bath (e.g., a Thiele tube filled with mineral oil).

e Heating: The heating bath is gently heated. As the temperature rises, air trapped in the
capillary tube will be expelled, forming a stream of bubbles.

o Observation: The heating is discontinued when a steady stream of bubbles emerges from
the capillary tube. The liquid is allowed to cool. The boiling point is the temperature at which
the bubbling stops and the liquid begins to be drawn back into the capillary tube.[6][7][8]

Optical Rotation Determination (Polarimetry)

The optical rotation is a critical property for chiral molecules like (+)-tert-Butyl D-lactate and is
measured using a polarimeter.
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Methodology:

» Solution Preparation: A solution of known concentration of (+)-tert-Butyl D-lactate is
prepared using a suitable solvent, such as methylene chloride.[1][5] The concentration is
typically expressed in g/100 mL.

» Polarimeter Calibration: The polarimeter is calibrated using a blank (the pure solvent).

e Measurement: The prepared solution is placed in a polarimeter cell of a known path length
(typically 1 decimeter). The angle of rotation of plane-polarized light (usually from a sodium
D-line source) is measured at a specific temperature (e.g., 20°C).[9][10][11]

» Calculation of Specific Rotation: The specific rotation [a] is calculated using the formula: [a] =
a/ (I x ¢) where a is the observed rotation, | is the path length in decimeters, and c is the
concentration in g/mL.[10]

Visualizations

The following diagrams illustrate the workflow for determining the physical properties of (+)-
tert-Butyl D-lactate and the logical relationships of its key attributes.
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Workflow for Physical Property Determination
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Caption: Workflow for the determination of physical properties.
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Key Attributes of (+)-tert-Butyl D-lactate
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Caption: Logical relationships of key compound attributes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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